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MSAB XRY Technical Support Center
This technical support center provides troubleshooting guidance and answers to frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals using

MSAB XRY for mobile device data extraction.

Troubleshooting Guides
This section provides solutions to common challenges encountered during data extraction with

MSAB XRY.

Connectivity Issues
Question: My device is not being detected by XRY. What should I do?

Answer:

Device connectivity is a common issue that can often be resolved with a few troubleshooting

steps.

Initial Checks:

Cables and Ports: Ensure you are using an original, high-quality USB cable. Try connecting

to a different USB port on your computer to rule out a faulty port.
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Device State: The device should be powered on. For many extractions, the device needs to

be unlocked.

Trust Prompts: On iOS devices, ensure you have "trusted" the computer. On Android

devices, enable "USB Debugging" and accept any connection prompts.

XRY-Specific Solutions:

Device Cleanup: A primary cause of connectivity failure is outdated or conflicting USB

drivers. XRY includes a "Device Cleanup" utility to resolve this.[1]

In XRY, navigate to the main menu in the top-left corner.

Select "Device Cleanup."

You will be prompted to allow the application to make changes; select "Yes."

Choose to clear "USB" connections.

A list of previously connected device drivers will appear. You can select all (Ctrl+A) and

proceed to remove them.

After the cleanup is complete, attempt to connect the device and start the extraction again.

[1]

Extraction Failures & Errors
Question: My extraction process starts but fails before completion. What are the common

causes and solutions?

Answer:

Extraction failures can stem from a variety of factors, from the device's security features to the

chosen extraction method.

General Troubleshooting:
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Review the Log Files: XRY generates detailed log files for each extraction attempt. These

logs provide a timeline of the processes and can indicate at which stage the failure occurred.

These logs are crucial for self-troubleshooting or when contacting MSAB support.[2]

Check Device Compatibility: Refer to the XRY Device Manual, which is included in your XRY

installation directory or available on the MSAB Customer Portal.[2][3] This manual provides

detailed information on supported devices, operating system versions, and the types of data

that can be extracted.

Update XRY: Ensure you are using the latest version of the XRY software. MSAB frequently

releases updates to support new devices, operating systems, and apps.[3]

Specific Scenarios:
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Scenario Potential Cause Recommended Solution

Security Code Error on Android

XRY failed to modify the

device's parameters to prepare

for the dump. This could be

due to an unsupported device

or the device not being in the

correct state.[4]

Ensure the device is fully

supported by checking the

device manual. Attempt to put

the device into the correct

mode (e.g., download mode)

as instructed by XRY. If the

issue persists, contact MSAB

support with the log files.

Physical Extraction Fails

The device's operating system

and security features are

preventing direct memory

access. This is common with

newer, highly encrypted

devices.

Use XRY Pro, which offers

advanced exploits to bypass

modern security measures.[5]

For some Android devices, a

physical extraction may require

specific hardware like the

Android Pi Dumper.[6]

Logical Extraction Fails for

Specific Apps

The application data is

encrypted, or the app

developer has prevented data

from being included in

backups. XRY may also be

unable to downgrade pre-

installed applications on some

Android devices to facilitate

data extraction.

Use XRY Photon, which

performs a "screen scraping"

of the application's interface to

capture the data as it is

displayed.[7] This is a valuable

workaround when logical

extraction of app data is not

possible.

iOS Extraction Issues For targeted, rapid extractions

on non-jailbroken iOS devices,

iTunes backup encryption must

be disabled.[8] For some data

types, like calls on iOS 13 and

later, encrypted backups are

required, which may not be

supported by the targeted

extraction method.[8]

For the fastest extractions,

ensure iTunes backup

encryption is off. If you need to

extract data that requires an

encrypted backup, you may

need to perform a full logical

extraction instead of a targeted

one. For more advanced

access, especially on older
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devices, exploits like Checkm8

are integrated into XRY.[9]

Frequently Asked Questions (FAQs)
Q1: What is the difference between Logical and Physical extraction in XRY?

A1: Logical and Physical extractions are two different methods of acquiring data from a mobile

device.

Logical Extraction: This method communicates with the device's operating system to access

and extract data, similar to how a user would see it on the device.[9][10] It is the quickest

method and is ideal for extracting live data and file system information.[10][11]

Physical Extraction: This method bypasses the operating system to create a bit-by-bit copy

of the device's memory.[12][13] This allows for the recovery of deleted data and data from

locked or encrypted devices that are inaccessible through logical means.[12][13][14]

Q2: Can XRY extract data from locked devices?

A2: Yes, XRY has capabilities to handle locked devices, primarily through physical extraction

methods and advanced exploits.

XRY Physical can bypass the operating system and security codes on many devices.[13][14]

XRY Pro is specifically designed for advanced scenarios and includes the latest exploits to

bypass passcodes and extract data from highly secure and modern devices.[5] It can

perform brute-force attacks on passcodes and even extract RAM from some locked Android

devices.[5]

Q3: I am unable to extract data from a specific application. Why is this?

A3: There are several reasons why you might not be able to extract data from a specific

application:

Encryption: The application may use end-to-end encryption, and the data may not be stored

in a readable format on the device.
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App Developer Restrictions: Some app developers specifically prevent their application's

data from being included in standard backups, which is what logical extraction often relies

on.

Unsupported App Version: While MSAB constantly updates app support, you may be

encountering a version that is not yet fully supported for decoding.

Workaround: In such cases, XRY Photon is the recommended tool. It automates the process

of taking screenshots of the app's content, effectively capturing the data as it is displayed on

the screen.[7]

Q4: What should I do if I am working with a non-standard or "Chinese chipset" device?

A4: For non-standard mobile devices, particularly those with chipsets from manufacturers like

MediaTek (MTK), Spreadtrum, and Coolsand, MSAB offers specific solutions.

XRY Pinpoint: This is a specialized hardware and software solution designed to handle the

unique connections and chipsets of such devices.[13]

MediaTek (MTK) Generic Profile: XRY has improved support for MTK chipsets, and you can

often perform a physical extraction by selecting the "Android MediaTek Generic" profile.[15]

Q5: How can I ensure the integrity of the extracted data?

A5: MSAB places a strong emphasis on the forensic integrity of the data.

Secure File Format: XRY saves extracted data in a proprietary, secure file format (.xry) that

includes a full audit trail.[10]

Hashing: XRY uses hash algorithms to verify the integrity of the extracted data.[10]

XAMN Validation: You can use the XAMN analysis tool to validate the integrity of the .xry file.

Data Presentation
Table 1: Comparison of XRY Extraction Methods
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Feature XRY Logical XRY Physical XRY Pro XRY Photon

Primary Use

Case

Quick extraction

of live and file

system data.[9]

[11]

Recovery of

deleted, hidden,

and protected

data.[12][16]

Accessing the

most secure and

modern locked

devices.[5][11]

Extracting data

from

unsupported or

encrypted apps.

[7]

Speed Fastest
Slower than

Logical

Varies (can be

lengthy for brute-

force)

Can be time-

consuming

depending on the

amount of data

Access to

Deleted Data

Limited, may

recover some

deleted data

from databases.

[13]

Yes, by carving

from the raw

memory image.

[12]

Yes No

Bypass

Passcodes
No

Yes, on

supported

devices.[14][16]

Yes, through

advanced

exploits and

brute-force.[5]

[17]

Requires the

device to be

unlocked.

How it Works

Communicates

with the device's

OS.[9][10]

Bypasses the OS

to read raw

memory.[12][13]

Utilizes

advanced

software exploits.

[5]

Automated

screen capture

and data

recording.[7]

Experimental Protocols
Protocol: Physical Extraction of MediaTek (MTK) Chipset
Devices
This protocol outlines the general steps for performing a physical extraction on an Android

device with a MediaTek chipset using XRY.[15]

1. Preparation:
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Ensure XRY is updated to the latest version.
Have the correct USB cable for the device.
Identify the device's chipset as MediaTek. This can often be done through online research of
the device model.

2. XRY Setup:

Open XRY and create or open a case.
In the device selection screen, choose the "Android MediaTek Generic" profile.
Select "Physical" as the extraction type and proceed.
Fill in the case and device details as prompted.

3. Device Connection and Boot ROM Mode:

XRY will provide instructions to put the device into "Boot ROM" mode. This typically involves:
Powering off the device.
Pressing and holding the volume up and/or down buttons.
Connecting the device to the computer via the USB cable while holding the buttons.
Release the buttons once XRY detects the device and the extraction process begins.

4. Extraction and Decoding:

XRY will proceed with the physical extraction of the device's memory.
Once the extraction is complete, XRY will automatically begin the decoding process.
If the device is encrypted and a passcode is known, you may be prompted to enter it. If the
passcode is unknown, XRY Pro may offer brute-force options.

5. Analysis:

Once decoding is complete, the extracted data can be analyzed in XAMN.

Mandatory Visualization
Logical Workflow for Choosing an MSAB XRY Extraction
Method
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Start: Device Received for Extraction

Is the device locked?

Is the passcode known?

Yes

Use XRY Pro for Advanced Exploits / Brute-force

No

No

Unlock Device

Yes

Perform Logical Extraction

Need to recover deleted data?

Perform Physical Extraction

Yes

Is specific app data inaccessible?

No

Use XRY Photon

Yes

Analyze Data in XAMN

No

End

Click to download full resolution via product page

Caption: Decision workflow for selecting the appropriate MSAB XRY data extraction method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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